Cas no 1807240-00-1 (Ethyl 2-cyano-4-ethyl-5-iodophenylacetate)

• Product Name: Ethyl 2-cyano-4-ethyl-5-iodophenylacetate
• CAS No: 1807240-00-1
• MF: C₁₃H₁₄INO₂
• MW: 343.160235881805
• CID: 5010512
• Update Time: 2025-05-28

Ethyl 2-cyano-4-ethyl-5-iodophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-4-ethyl-5-iodophenylacetate

• Inchi： 1S/C13H14INO2/c1-3-9-5-11(8-15)10(6-12(9)14)7-13(16)17-4-2/h5-6H,3-4,7H2,1-2H3
• InChI Key： UUHXTUBTWKOPCU-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C#N)C=C1CC)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 310
• XLogP3: 3.2
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 2-cyano-4-ethyl-5-iodophenylacetate

Comprehensive Overview of Ethyl 2-cyano-4-ethyl-5-iodophenylacetate (CAS No. 1807240-00-1)

Ethyl 2-cyano-4-ethyl-5-iodophenylacetate (CAS No. 1807240-00-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its cyano and iodo functional groups, serves as a versatile intermediate in synthetic chemistry. Its unique structure, combining an ethyl ester moiety with a substituted phenyl ring, makes it valuable for designing bioactive molecules. Researchers frequently explore its applications in drug discovery, particularly in modulating enzyme activity or targeting specific metabolic pathways.

The compound's CAS No. 1807240-00-1 is a critical identifier for regulatory and commercial purposes, ensuring precise tracking in global chemical databases. Recent trends highlight growing interest in iodinated aromatic compounds due to their role in radioimaging and therapeutics. Ethyl 2-cyano-4-ethyl-5-iodophenylacetate aligns with this trend, as its iodo group can facilitate further functionalization via cross-coupling reactions, a hot topic in modern synthetic methodologies. Users often search for "synthesis of iodophenylacetate derivatives" or "applications of cyano-substituted esters," reflecting its relevance in cutting-edge research.

From an industrial perspective, Ethyl 2-cyano-4-ethyl-5-iodophenylacetate is synthesized through multistep organic reactions, often involving palladium-catalyzed iodination or esterification techniques. Its stability under ambient conditions and solubility in common organic solvents like DMSO or ethanol enhance its practicality in lab settings. Environmental and safety considerations are also frequently searched topics, with queries such as "handling cyano-containing compounds" or "storage guidelines for iodoaromatics." Proper handling protocols are essential, though the compound is not classified under hazardous categories.

Innovations in green chemistry have spurred interest in optimizing the production of Ethyl 2-cyano-4-ethyl-5-iodophenylacetate to reduce waste and energy consumption. Researchers are exploring biocatalytic routes or solvent-free conditions, addressing the demand for sustainable chemical processes. The compound's potential in material science, such as organic semiconductors or liquid crystals, further expands its appeal. Searches like "phenylacetate derivatives in electronics" underscore its multidisciplinary utility.

In summary, Ethyl 2-cyano-4-ethyl-5-iodophenylacetate (CAS No. 1807240-00-1) exemplifies the intersection of synthetic versatility and applied research. Its structural features—cyano, ethyl, and iodo groups—enable diverse modifications, catering to pharmaceuticals, agrochemicals, and advanced materials. As scientific inquiries evolve, this compound remains a focal point for innovation, driven by its adaptability and alignment with industry trends like sustainable synthesis and targeted drug design.